(Z)-N-(6-ethoxy-3-(2-ethoxyethyl)benzo[d]thiazol-2(3H)-ylidene)-2,3-dihydrobenzo[b][1,4]dioxine-6-carboxamide

• IUPAC Name: N-[6-ethoxy-3-(2-ethoxyethyl)-1,3-benzothiazol-2-ylidene]-2,3-dihydro-1,4-benzodioxine-6-carboxamide
• InChI: InChI=1S/C22H24N2O5S/c1-3-26-10-9-24-17-7-6-16(27-4-2)14-20(17)30-22(24)23-21(25)15-5-8-18-19(13-15)29-12-11-28-18/h5-8,13-14H,3-4,9-12H2,1-2H3
• InChI Key: YIVLGQKVCQFWGG-UHFFFAOYSA-N
• Canonical SMILES: CCOCCN1C2=C(C=C(C=C2)OCC)SC1=NC(=O)C3=CC4=C(C=C3)OCCO4
• Molecular Formula: C22H24N2O5S
• Molecular Weight: 428.5 g/mol

Description

(Z)-N-(6-ethoxy-3-(2-ethoxyethyl)benzo[d]thiazol-2(3H)-ylidene)-2,3-dihydrobenzo[b][1,4]dioxine-6-carboxamide is a useful research compound. Its molecular formula is C22H24N2O5S and its molecular weight is 428.5. The purity is usually 95%.
BenchChem offers high-quality (Z)-N-(6-ethoxy-3-(2-ethoxyethyl)benzo[d]thiazol-2(3H)-ylidene)-2,3-dihydrobenzo[b][1,4]dioxine-6-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (Z)-N-(6-ethoxy-3-(2-ethoxyethyl)benzo[d]thiazol-2(3H)-ylidene)-2,3-dihydrobenzo[b][1,4]dioxine-6-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Chemical Properties

The compound shares structural similarities with various synthesized compounds that have been explored for their unique chemical properties and potential applications. For instance, the synthesis of related benzamide derivatives has been studied, revealing insights into novel synthetic methods and structural characterizations. These compounds, including benzodifuranyl, triazines, and thiazolopyrimidines, have shown potential as anti-inflammatory and analgesic agents due to their unique chemical structures (Abu‐Hashem, Al-Hussain, & Zaki, 2020).

Antimicrobial Applications

Several studies have focused on the antimicrobial properties of related compounds. For example, the synthesis of ethyl (4-substituted phonoxy)-benzodioxophosphol-4-oxothiazolidin-thiophene-2-carboxylates and their antimicrobial activity have been investigated, highlighting the potential of such compounds in combating microbial infections (Spoorthy, Kumar, Rani, & Ravindranath, 2021). Similar research on new pyridine derivatives, including benzothiazoles, has demonstrated variable antimicrobial activity, suggesting a promising avenue for the development of new antimicrobial agents (Patel, Agravat, & Shaikh, 2011).

Potential in Cancer Research

Compounds with structural similarities to (Z)-N-(6-ethoxy-3-(2-ethoxyethyl)benzo[d]thiazol-2(3H)-ylidene)-2,3-dihydrobenzo[b][1,4]dioxine-6-carboxamide have shown potential in cancer research. For example, Co(II) complexes of related compounds have been synthesized and their fluorescence properties and anticancer activity have been studied, indicating the potential use of these compounds in cancer treatment (Vellaiswamy & Ramaswamy, 2017).

Environmental Applications

In addition to biomedical applications, similar compounds have been used in environmental science. For example, the removal of heavy metals from industrial wastes using magnetic nanoadsorbents derived from related compounds has been explored, demonstrating the potential environmental applications of these materials (Zargoosh, Sohrabi, Abdolmaleki, & Firouz, 2015).

Mechanism of Action

Target of Action

The compound belongs to the class of benzothiazoles and benzodioxines. Benzothiazoles are known to interact with a variety of biological targets including enzymes, receptors, and ion channels . .

Mode of Action

The mode of action of benzothiazoles generally involves binding to their target proteins and modulating their activity. The presence of ethoxy groups in this compound might enhance its lipophilicity, potentially aiding in its interaction with hydrophobic pockets of proteins .

Biochemical Pathways

Without specific information on the compound’s target, it’s difficult to predict the exact biochemical pathways it might affect. Benzothiazoles are known to be involved in a variety of biological processes, including signal transduction, enzyme inhibition, and ion channel modulation .